3-chloro-6-methyl-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide

• Molecular Formula: C14H11ClN2OS2
• Molecular Weight: 322.8 g/mol
• IUPAC Name: 3-chloro-6-methyl-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C14H11ClN2OS2/c1-7-3-4-9-10(5-7)20-12(11(9)15)13(18)17-14-16-6-8(2)19-14/h3-6H,1-2H3,(H,16,17,18)
• InChI Key: GRHHLSXOEITXJO-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)C(=C(S2)C(=O)NC3=NC=C(S3)C)Cl

Description

3-chloro-6-methyl-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-chloro-6-methyl-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide is not fully understood. However, it has been suggested that the compound exerts its effects by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation, tumor growth, and bacterial infection.
Biochemical and physiological effects:
Studies have shown that 3-chloro-6-methyl-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide can modulate the expression of various genes and proteins that are involved in inflammation, tumor growth, and bacterial infection. The compound has been found to reduce the production of pro-inflammatory cytokines and chemokines, inhibit the activity of matrix metalloproteinases, and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-chloro-6-methyl-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide in lab experiments is its high potency and selectivity. The compound has been found to be effective at low concentrations, which reduces the risk of toxicity and side effects. However, one of the main limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research and development of 3-chloro-6-methyl-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide. One area of interest is the investigation of its potential use in the treatment of neurodegenerative diseases. Another area of interest is the development of more efficient synthesis methods that can produce the compound in larger quantities and with higher purity. Additionally, the compound could be further modified to improve its solubility and bioavailability, which would enhance its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 3-chloro-6-methyl-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide involves the reaction of 3-chloro-6-methylbenzothiophene-2-carboxylic acid with thioamide and methyl isothiocyanate. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting compound is purified by recrystallization to obtain a pure product.

Scientific Research Applications

3-chloro-6-methyl-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory, anti-tumor, and anti-bacterial properties. The compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.